Cas no 2411324-12-2 ((2E)-4-(dimethylamino)-N-[2-(3-hydroxyphenyl)-1-phenylethyl]but-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-[2-(3-hydroxyphenyl)-1-phenylethyl]but-2-enamide
• CAS No: 2411324-12-2
• MF: C₂₀H₂₄N₂O₂
• MW: 324.416765213013
• CID: 5357340
• Update Time: 2025-05-20

(2E)-4-(dimethylamino)-N-[2-(3-hydroxyphenyl)-1-phenylethyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952175423
• (E)-4-(Dimethylamino)-N-[2-(3-hydroxyphenyl)-1-phenylethyl]but-2-enamide
• (2E)-4-(dimethylamino)-N-[2-(3-hydroxyphenyl)-1-phenylethyl]but-2-enamide

• Inchi： 1S/C20H24N2O2/c1-22(2)13-7-12-20(24)21-19(17-9-4-3-5-10-17)15-16-8-6-11-18(23)14-16/h3-12,14,19,23H,13,15H2,1-2H3,(H,21,24)/b12-7+
• InChI Key： WVMAFCFZXLPTMT-KPKJPENVSA-N
• SMILES： O=C(/C=C/CN(C)C)NC(C1C=CC=CC=1)CC1C=CC=C(C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 402
• XLogP3: 3
• Topological Polar Surface Area: 52.6

Additional information on (2E)-4-(dimethylamino)-N-[2-(3-hydroxyphenyl)-1-phenylethyl]but-2-enamide

Compound (2E)-4-(dimethylamino)-N-[2-(3-hydroxyphenyl)-1-phenylethyl]but-2-enamide (CAS No. 2411324-12-2)

The compound (2E)-4-(dimethylamino)-N-[2-(3-hydroxyphenyl)-1-phenylethyl]but-2-enamide (CAS No. 2411324-12-2) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of enamides, which are known for their versatile chemical properties and reactivity. The structure of this molecule is characterized by a conjugated enamine system, which plays a crucial role in its electronic and optical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced catalytic methods and stereo-selective reactions. The synthesis of (E)-enamides has been a focal point in organic chemistry due to their ability to act as intermediates in the construction of complex molecular frameworks. Researchers have employed methodologies such as the Stork enamine synthesis, which involves the reaction of aldehydes or ketones with secondary amines to form enamines. This approach has been further optimized to achieve high yields and selectivity, making it possible to synthesize compounds like (E)-enamide derivatives with unprecedented precision.

The molecular structure of (E)-enamide derivatives is particularly interesting due to the presence of a conjugated system that extends across the molecule. This conjugation imparts unique electronic properties, making these compounds valuable in the field of materials science. For instance, they have been explored as potential candidates for organic semiconductors and light-emitting materials. Recent studies have demonstrated that conjugated enamine systems can exhibit efficient charge transport properties, which are essential for applications in organic electronics.

In addition to its electronic properties, this compound also exhibits intriguing biological activity. Research has shown that certain enamide derivatives possess anti-inflammatory and antioxidant properties, making them promising candidates for drug development. The presence of hydroxyl groups in the molecule enhances its ability to interact with biological systems, potentially leading to novel therapeutic applications.

The synthesis and characterization of (E)-enamide derivatives have also contributed significantly to our understanding of stereochemistry and reaction mechanisms. The formation of enamines involves a series of concerted steps, including proton transfers and orbital interactions, which have been extensively studied using computational chemistry techniques. These studies have provided valuable insights into the transition states and intermediates involved in enamine formation, paving the way for the design of more efficient synthetic routes.

Moreover, the compound's stability under various conditions has been a subject of recent investigations. Researchers have found that enamide derivatives exhibit remarkable thermal stability, which is critical for their application in high-temperature environments. This property has led to their consideration in the development of advanced materials for aerospace and automotive industries.

In conclusion, (E)-enamide derivatives, including CAS No. 2411324-12-2, represent a class of compounds with diverse applications across multiple disciplines. From organic electronics to drug discovery, these molecules continue to be a focal point for scientific research due to their unique chemical properties and versatile reactivity.